Cas no 55219-11-9 (Benzobthiophene-2-carbonitrile)

• Product Name: Benzobthiophene-2-carbonitrile
• CAS No: 55219-11-9
• MF: C₉H₅NS
• MW: 159.207700490952
• MDL: MFCD09751294
• CID: 56715
• PubChem ID: 329761069
• Update Time: 2025-09-19

Benzobthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carbonitrile
• 1-benzothiophene-2-carbonitrile
• BENZO[B]-THIOPHEN-2-CARBONITRIL
• Benzothiophene-2-Carbonitrile
• 2-Cyanobenzo[b]thiophene
• 2-Cyanobenzothiophene
• Benzo(b)thiophene-2-carbonitrile
• 1-benzothiophen-2-carbonitril
• KSC129G0J
• 2-Benzo[b]thiophenecarbonitrile
• RP22286
• EN002201
• Benzobthiophene-2-carbonitrile

• MDL： MFCD09751294
• Inchi： 1S/C9H5NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5H
• InChI Key： RCYHXESNWFYTCU-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 159.01400
• Monoisotopic Mass: 159.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.28
• Melting Point: 24-28 °C
• Boiling Point: 140 °C/0.5 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.68
• PSA: 52.03000
• LogP: 2.77298

Benzobthiophene-2-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes